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Introduction

Reldesemtiv (formerly CK-2127107) is a second-generation fast skeletal muscle troponin
activator (FSTA) that was investigated for the treatment of diseases associated with muscle
weakness and fatigue, such as amyotrophic lateral sclerosis (ALS) and spinal muscular atrophy
(SMA).[1] It was developed by Cytokinetics and Astellas.[2] The therapeutic rationale for
Reldesemtiv is to amplify the response of muscle to reduced neuronal input by sensitizing the
sarcomere to calcium.[3][4] This is achieved by targeting the fast skeletal muscle troponin
complex.[3][5] While the clinical development of Reldesemtiv for ALS was discontinued due to
a lack of efficacy in a Phase 3 trial, the exploration of its structure-activity relationship (SAR)
provides valuable insights for the design of future skeletal muscle activators.[1]

Mechanism of Action

Reldesemtiv selectively binds to the fast skeletal muscle troponin complex, a key protein
assembly in the regulation of muscle contraction.[3][6] Specifically, it is believed to interact with
troponin C, the calcium-binding subunit of the troponin complex.[5][6] This binding potentiates a
conformational change in troponin C, which is characterized by a more compact structure and
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reduced solvent exposure.[5] This conformational change is thought to slow the rate of calcium
release from troponin C, thereby increasing the sensitivity of the myofilaments to calcium.[2][6]
The ultimate effect is an increase in muscle force production at submaximal nerve stimulation
frequencies, without an increase in the maximum force-generating capacity of the muscle.[3]

Signaling Pathway

The signaling pathway for Reldesemtiv's action is initiated by its binding to the troponin
complex, which directly modulates the calcium-dependent regulation of the actin-myosin
interaction.

Calcium Sensitization
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Caption: Mechanism of action of Reldesemtiv.

Structure-Activity Relationship (SAR) Data

The development of Reldesemtiv involved extensive medicinal chemistry efforts to optimize its
potency, selectivity, and pharmacokinetic properties. The following tables summarize key
guantitative SAR data from the discovery process.[3]

Table 1: Initial Optimization of the Phenethylamino Substituent
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Compound R* ACao (UM) DF3o0 (UM) cLogP
1 H 2.5 >25 3.9
2 4-F 1.1 154 4.1
3 4-Cl 0.5 13.7 4.5
4 4-CHs 1.1 >25 4.4
5 3,4-diCl 0.4 10.2 51
6 2,4-diCl 0.3 8.9 5.1
7 a,0-diCHs 0.2 1.8 4.8

ACao0: Compound concentration that produces a 40% increase in myofibril ATPase activity at a
suboptimal calcium concentration. DF3o: Compound concentration that increases muscle force
by 30% in a skinned fast skeletal muscle fiber assay.

Table 2: Optimization of the Heterocyclic Core

Human Microsome
Compound Heterocycle ACao (M) Intrinsic Clearance
(mL/min/kg)

14 1,3,4-Thiadiazole 0.2 45
15 Pyridazine 0.1 15
16 Pyrimidine 0.3 22
17 Pyrazine 0.5 30

Table 3: Introduction of Polarity to Reduce hERG Inhibition
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hERG Inhibition

Compound R? ACao (UM) (%) @ 100 pM
20 Phenyl 0.05 72
21 2-Fluorophenyl 0.04 45
22 3-Fluorophenyl 0.06 38
23 2-Pyridy! 0.07 27
24 3-Pyridyl 0.08 25

Table 4: Final Optimization Leading to Reldesemtiv

Human Plasma

Rat EDL ECso Protein
Compound R® ACao (M) Lo
(M) Binding (%
unbound)
35 Cyclobutyl 0.03 1.2 15
3-
36 0.02 0.8 20
Fluorocyclobutyl
(1R,3R)-3-
) Fluoro-1-(3-
38 (Reldesemtiv) 0.015 0.5 25

fluoropyridin-2-
yl)cyclobutyl

Rat EDL ECso: In vivo potency in a rat extensor digitorum longus muscle assay.

Experimental Protocols

Detailed experimental protocols for the key assays are crucial for understanding the SAR data.

The following are representative methodologies based on the available literature.

Myofibril ATPase Assay
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This in vitro biochemical assay measures the effect of compounds on the calcium-dependent
ATPase activity of fast skeletal muscle myofibrils.

Principle: The rate of ATP hydrolysis by the myosin heads in the myofibril is dependent on the
calcium concentration. Troponin activators increase the calcium sensitivity of this process.

Generalized Protocol:

o Preparation of Myofibrils: Fast skeletal muscle tissue (e.g., rabbit psoas) is dissected,
homogenized, and subjected to differential centrifugation to isolate the myofibril fraction.

o Assay Buffer: A buffer containing ATP, Mg?*, and a calcium-EGTA buffering system to control
the free calcium concentration is prepared.

» Reaction: Myofibrils are incubated with varying concentrations of the test compound in the
assay buffer at a fixed, suboptimal calcium concentration.

o Measurement of ATPase Activity: The rate of ATP hydrolysis is determined by measuring the
production of inorganic phosphate (Pi) or ADP over time. This can be done using a
colorimetric method (e.g., malachite green assay for Pi) or a coupled enzyme assay that
links ADP production to a change in NADH absorbance.

o Data Analysis: The ATPase activity is plotted against the compound concentration, and the
ACao value is determined.

Skinned Muscle Fiber Assay

This in vitro functional assay measures the effect of compounds on the force-generating
capacity of single muscle fibers.

Principle: The cell membrane of the muscle fiber is "skinned" (removed or permeabilized),
allowing for direct control of the intracellular environment, including the calcium concentration.
This preparation retains the intact contractile apparatus.

Generalized Protocol:

o Fiber Preparation: Single muscle fibers are dissected from a fast skeletal muscle and
chemically skinned using a detergent (e.g., Triton X-100).
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e Mounting: The skinned fiber is mounted between a force transducer and a motor to control
its length.

e Activating Solutions: A series of solutions with precisely buffered calcium concentrations
(pCa) are prepared.

o Force Measurement: The fiber is exposed to a pCa solution that elicits a submaximal
contraction. The test compound is then added to the solution, and the change in isometric

force is recorded.

o Data Analysis: The increase in force is measured at different compound concentrations, and

the DF30 value is calculated.

Experimental Workflow

The discovery and optimization of Reldesemtiv followed a logical progression from initial
screening to in vivo evaluation.
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Caption: Drug discovery workflow for Reldesemtiv.

Conclusion
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The development of Reldesemtiv provides a clear example of a successful lead optimization
campaign, resulting in a potent and selective fast skeletal muscle troponin activator with good
pharmacokinetic properties. The extensive SAR data generated during this process offers
valuable lessons for the design of next-generation skeletal muscle modulators. Although
Reldesemtiv did not meet its primary endpoints in late-stage clinical trials for ALS, the
knowledge gained from its development continues to inform the field of muscle contractility and
the pursuit of novel therapies for neuromuscular diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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